3-Cyclopropoxypyridine-2,5-diamine

• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 3-cyclopropyloxypyridine-2,5-diamine
• InChI: InChI=1S/C8H11N3O/c9-5-3-7(8(10)11-4-5)12-6-1-2-6/h3-4,6H,1-2,9H2,(H2,10,11)
• InChI Key: IJAXXRUNUSPLGM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)N)N

Description

3-Cyclopropoxypyridine-2,5-diamine is a heterocyclic organic compound featuring a pyridine backbone substituted with a cyclopropoxy group at the 3-position and amine groups at the 2- and 5-positions. Its molecular formula is C₈H₁₀N₃O, with a molecular weight of 164.19 g/mol. The cyclopropoxy group may enhance metabolic stability or modulate electronic properties, while the diamine functionality could enable coordination chemistry or serve as a synthetic intermediate.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxypyridine-2,5-diamine typically involves multi-step organic reactions. One common method starts with the bromination of 2-aminopyridine to form 2-amino-5-bromopyridine. This intermediate is then subjected to nitration to yield 2-amino-5-bromo-3-nitropyridine. Subsequent reduction of the nitro group and substitution with a cyclopropoxy group leads to the formation of 3-Cyclopropoxypyridine-2,5-diamine .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and automated systems to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxypyridine-2,5-diamine undergoes various chemical reactions, including:

Oxidation: The amino groups can be oxidized to form nitroso or nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride or organolithium compounds.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce primary amines.

Scientific Research Applications

3-Cyclopropoxypyridine-2,5-diamine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of 3-Cyclopropoxypyridine-2,5-diamine involves its interaction with specific molecular targets. The compound can inhibit enzymes such as diamine oxidases and polyamine oxidases, which play crucial roles in cellular metabolism. By inhibiting these enzymes, the compound can modulate various biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural and Functional Group Analysis

The compound shares functional groups with several aromatic and aliphatic amines. Key structural analogs include:

Table 1: Structural and Functional Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Functional Groups	Key Applications	Regulatory Status
3-Cyclopropoxypyridine-2,5-diamine	Not Available	C₈H₁₀N₃O	164.19 g/mol	Pyridine, Cyclopropoxy, Diamine	Research chemical	Not regulated
Toluene-2,5-diamine	95-70-5	C₆H₈N₂	108.14 g/mol	Aromatic diamine	Hair dyes (restricted use)	Restricted in cosmetics
1-Cyclopropylpyrrolidin-3-amine	936221-78-2	C₇H₁₄N₂	126.20 g/mol	Cyclopropyl, Pyrrolidine amine	Pharmaceutical intermediate	Requires safety precautions

Key Observations:

Cyclopropoxy vs. Cyclopropane rings are known to impart steric strain, which may influence reactivity or binding affinity in pharmaceutical contexts .

Aromatic vs. Aliphatic Amines: Toluene-2,5-diamine, an aromatic diamine, is restricted in cosmetics due to sensitization risks . Aliphatic amines like 1-Cyclopropylpyrrolidin-3-amine are often used in drug synthesis due to their nucleophilicity and compatibility with coupling reactions .

Toxicity and Regulatory Considerations

• Toluene-2,5-diamine: Prohibited in leave-on cosmetics and restricted in hair dyes (max 0.1% in rinse-off products) due to allergic reactions and genotoxicity concerns .
• 1-Cyclopropylpyrrolidin-3-amine : Classified as hazardous; requires handling precautions (e.g., eye protection, ventilation) due to irritant properties .
• 3-Cyclopropoxypyridine-2,5-diamine: No specific regulatory restrictions are documented, but its structural similarity to regulated diamines warrants caution in industrial applications.